3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide
• InChI: InChI=1S/C15H16ClNO3S/c1-15(18,12-6-3-2-4-7-12)11-17-21(19,20)14-9-5-8-13(16)10-14/h2-10,17-18H,11H2,1H3
• InChI Key: DJVLBCNFSUISKL-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC(=CC=C1)Cl)(C2=CC=CC=C2)O
• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol

Description

“3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide” is a chemical compound. It is a derivative of benzenesulfonamide, a class of compounds known for their wide range of biological applications.

Chemical Reactions Analysis

Benzenesulfonamide derivatives, including “3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide”, may undergo various chemical reactions. For instance, they can participate in nucleophilic substitution reactions.

Scientific Research Applications

Pharmaceutical Development

This compound is a benzenesulfonamide derivative, a class known for its pharmaceutical applications. Benzenesulfonamide derivatives have been explored for their potential in creating new medications due to their unique biological activities. .

Anticancer Research

Specific derivatives of benzenesulfonamides, such as 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamides, have shown promise in anticancer research. .

Apoptosis Induction

Continuing from the anticancer potential, certain benzenesulfonamide derivatives have been found to induce apoptosis in cancer cells. .

Metabolic Stability Studies

The metabolic stability of benzenesulfonamide derivatives is also a significant area of study. .

Synthesis of Fused Ring Systems

Benzenesulfonamide derivatives are valuable in synthetic chemistry for creating fused ring systems. .

Laboratory Synthesis and Rubber Production

The core structure of benzene, which is part of the benzenesulfonamide derivatives, is crucial in laboratory synthesis. .

Future Directions

The future directions for “3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide” and similar compounds could involve further exploration of their potential biological activities, such as their anticancer properties. More research is needed to fully understand their mechanisms of action and potential applications in medicine.

Mechanism of Action

Target of Action

The primary target of 3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide is carbonic anhydrase IX (CA IX) . CA IX is a metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. It is overexpressed in many solid tumors .

Mode of Action

3-chloro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide acts as an inhibitor of CA IX . By inhibiting CA IX, the compound interferes with the enzyme’s ability to maintain pH homeostasis within the tumor microenvironment, which is crucial for tumor cell survival and proliferation .

Biochemical Pathways

The inhibition of CA IX affects the anaerobic glycolysis pathway . Tumor cells often shift their metabolism to anaerobic glycolysis, a phenomenon known as the Warburg effect. By inhibiting CA IX, the compound disrupts this metabolic shift, leading to a decrease in tumor cell proliferation .

Result of Action

The compound has shown significant anti-proliferative activity against certain cancer cell lines . For instance, it has demonstrated a potent inhibitory effect against the triple-negative breast cancer cell line MDA-MB-231 and the breast cancer cell line MCF-7 . Moreover, it has been found to induce apoptosis in MDA-MB-231 cells .